
An In-depth Technical Guide to 2,5-Dichloro-2,5-
dimethylhexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dichloro-2,5-dimethylhexane

Cat. No.: B133102 Get Quote

CAS Number: 6223-78-5 Molecular Formula: C₈H₁₆Cl₂ IUPAC Name: 2,5-dichloro-2,5-
dimethylhexane

This technical guide provides a comprehensive overview of 2,5-dichloro-2,5-dimethylhexane,

a key chemical intermediate in organic synthesis. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical manufacturing.

Physicochemical and Spectroscopic Data
2,5-Dichloro-2,5-dimethylhexane is a white crystalline solid at room temperature.[1][2] Its

symmetric structure, featuring two tertiary chlorides, makes it a valuable precursor in various

chemical transformations.[3]

Physical and Chemical Properties
The physical and chemical properties of this compound are summarized in the table below. It is

generally stable under recommended storage conditions but is incompatible with strong

oxidizing agents.[4][5] Hazardous decomposition products upon combustion include carbon

oxides and hydrogen chloride.[4]
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Property Value Reference(s)

Molecular Weight 183.12 g/mol [3][6]

Melting Point 63-64 °C [3]

Boiling Point 194 °C (at 760 mmHg) [3]

Density ~1.0 g/cm³ [3]

Refractive Index 1.44 [4]

Solubility

Sparingly soluble in chloroform

and dichloromethane; soluble

in diethyl ether and methanol.

[3]

Appearance White to pale beige solid. [1][2]

XLogP3 3.4 [6]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 2,5-dichloro-2,5-
dimethylhexane.

Spectroscopy
Peak Assignments /
Interpretation

Reference(s)

¹H NMR (CDCl₃)
δ 1.58 (s, 12H, -CH₃), δ 1.93

(s, 4H, -CH₂-)

¹³C NMR (CDCl₃)
δ 32.52 (-CH₃), δ 41.14 (-

CH₂-), δ 70.35 (-C(Cl)-)

Infrared (IR)

~2950 cm⁻¹ (C-H stretch),

~1450 cm⁻¹ (C-H bend), 600-

800 cm⁻¹ (C-Cl stretch)

[7][8]

Mass Spec (EI-MS)

Molecular Ion (M⁺) at m/z =

183. Isotopic patterns

characteristic of two chlorine

atoms are expected.

[3]
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Synthesis and Reaction Mechanisms
The primary and most documented synthesis of 2,5-dichloro-2,5-dimethylhexane is through a

unimolecular nucleophilic substitution (Sₙ1) reaction.[9]

Sₙ1 Synthesis Mechanism
The reaction proceeds by treating the precursor, 2,5-dimethyl-2,5-hexanediol, with

concentrated hydrochloric acid. The acid serves as both a proton source to create a good

leaving group (water) and as a source of the chloride nucleophile. The mechanism involves the

formation of a stable tertiary carbocation intermediate.

2,5-Dimethyl-2,5-hexanediol Protonation of -OH
by H₃O⁺

Intermediate
Oxonium Ion

Loss of H₂O
(Rate-Determining Step)

Tertiary Carbocation
Intermediate

Nucleophilic Attack
by Cl⁻

Repeat steps for
second -OH group 2,5-Dichloro-2,5-dimethylhexane

Click to download full resolution via product page

Caption: Sₙ1 reaction mechanism for the synthesis of 2,5-dichloro-2,5-dimethylhexane.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and a key application

of 2,5-dichloro-2,5-dimethylhexane.

Synthesis of 2,5-Dichloro-2,5-dimethylhexane
This protocol is adapted from established procedures for the Sₙ1 reaction of 2,5-dimethyl-2,5-

hexanediol with concentrated hydrochloric acid.[10]

Materials:

2,5-dimethyl-2,5-hexanediol (1.0 eq)

Concentrated Hydrochloric Acid (12 M)

Deionized Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b133102?utm_src=pdf-body
https://www.researchgate.net/publication/244476051_Synthesis_of_25-Dichloro-25-dimethylhexane_by_an_S_N_1_Reaction
https://www.benchchem.com/product/b133102?utm_src=pdf-body-img
https://www.benchchem.com/product/b133102?utm_src=pdf-body
https://www.benchchem.com/product/b133102?utm_src=pdf-body
https://www.benchchem.com/product/b133102?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5107593_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Round-bottom flask, magnetic stirrer, Buchner funnel, vacuum flask

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add 2,5-dimethyl-

2,5-hexanediol (e.g., 10.0 g, 68.4 mmol).

Acid Addition: In a fume hood, carefully and with gentle stirring, add concentrated

hydrochloric acid (e.g., 80 mL). The diol will gradually dissolve, and a white precipitate of the

product will form.

Reaction: Stir the resulting mixture at room temperature for 1-2 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: Upon completion, quench the reaction by adding deionized water (e.g., 100 mL).

Isolation: Collect the white solid precipitate by vacuum filtration using a Buchner funnel.

Washing: Wash the filtered solid thoroughly with deionized water until the filtrate is neutral

(pH ~7).

Drying: Dry the purified solid under vacuum to afford 2,5-dichloro-2,5-dimethylhexane as a

white crystalline product. Typical yields are in the range of 70-85%.
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Caption: Experimental workflow for the synthesis and purification of the target compound.
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Representative Application: Friedel-Crafts Alkylation
2,5-Dichloro-2,5-dimethylhexane is an effective alkylating agent in Friedel-Crafts reactions,

used to synthesize complex molecules such as synthetic retinoid X receptor (RXR) agonists.[9]

The following is a general protocol for the alkylation of an aromatic compound (e.g., a

monosubstituted benzene) using this reagent.

Materials:

Aromatic Substrate (e.g., toluene) (excess)

2,5-dichloro-2,5-dimethylhexane (1.0 eq)

Anhydrous Aluminum Chloride (AlCl₃) (catalyst, ~0.1-0.3 eq)

Anhydrous, non-polar solvent (e.g., dichloromethane or nitrobenzene)

Ice-cold water, saturated sodium bicarbonate solution, brine

Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

Three-neck round-bottom flask, condenser, dropping funnel, magnetic stirrer

Procedure:

Reaction Setup: Assemble a dry three-neck round-bottom flask under an inert atmosphere

(e.g., nitrogen). Equip it with a magnetic stirrer, a reflux condenser, and a dropping funnel.

Catalyst Suspension: Charge the flask with the anhydrous aromatic substrate and the

anhydrous solvent. Cool the mixture in an ice bath and add the anhydrous aluminum chloride

catalyst portion-wise with stirring.

Reagent Addition: Dissolve 2,5-dichloro-2,5-dimethylhexane in a minimal amount of the

anhydrous solvent and add it to the dropping funnel. Add the solution dropwise to the stirred,

cooled catalyst suspension over 30-60 minutes.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

stir for several hours. The reaction may require gentle heating to proceed to completion.
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Monitor by TLC.

Work-up: Cool the reaction mixture in an ice bath and quench by slowly adding ice-cold

water. Transfer the mixture to a separatory funnel.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or

dichloromethane). Combine the organic layers.

Washing: Wash the combined organic layers sequentially with dilute HCl, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and

concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by column chromatography or recrystallization to yield

the alkylated aromatic compound.

2,5-Dichloro-2,5-dimethylhexane
+ Aromatic Ring (Ar-H)

Activation with
Lewis Acid (AlCl₃)

Formation of Tertiary
Carbocation Electrophile

Electrophilic Aromatic
Substitution

+ Ar-H Sigma Complex
(Arenium Ion)

Deprotonation to
Restore Aromaticity

Alkylated Aromatic
Product

Click to download full resolution via product page

Caption: Logical pathway for the Friedel-Crafts alkylation using the title compound.

Safety and Handling
2,5-Dichloro-2,5-dimethylhexane is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[6][11] It

may also cause respiratory irritation.[4][5]

GHS Hazard Information
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Hazard Class GHS Classification

Acute Toxicity Category 4 (Oral, Dermal, Inhalation)[11]

Skin Corrosion/Irritation Category 2[4]

Eye Damage/Irritation Category 2A[4]

STOT-SE Category 3 (Respiratory Irritation)[5]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[11]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[11]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[5]

Respiratory Protection: If ventilation is inadequate or dust/vapors are generated, use a

NIOSH-approved respirator.[4]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from

incompatible materials such as strong oxidizing agents.[5]

First Aid Measures
Inhalation: Move the person to fresh air. Seek medical attention if breathing is difficult.[11]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and water.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5]
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Applications in Research and Development
The unique bifunctional and sterically hindered structure of 2,5-dichloro-2,5-dimethylhexane
makes it a valuable building block in several areas:

Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of complex

molecules with potential therapeutic applications. A notable example is its use in creating

synthetic agonists for the retinoid X receptor (RXR), a target in cancer therapy.[9]

Catalyst Development: The compound is used to prepare substituted bis-indenyl ligands,

which are precursors to metallocene catalysts. These catalysts are employed in the

stereoselective polymerization of olefins like propylene.

Organic Synthesis: Its ability to generate stable tertiary carbocations makes it a reliable

reagent for Friedel-Crafts alkylation reactions to produce highly branched aromatic

structures.[9]

This guide provides a detailed technical overview of 2,5-dichloro-2,5-dimethylhexane. For

further information, consulting the referenced safety data sheets and scientific literature is

highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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